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An In-Depth Technical Guide to the Molecular Structure and Applications of 2-Chloro-5-
(chloromethyl)pyridine

Foreword

This technical guide is intended for researchers, scientists, and professionals in the fields of
drug development and agrochemical synthesis. It provides a comprehensive overview of the
molecular structure, properties, synthesis, and applications of 2-Chloro-5-
(chloromethyl)pyridine (CCMP), a pivotal intermediate in modern chemistry. This document
moves beyond a simple recitation of facts to offer insights into the practical application and
theoretical underpinnings of this versatile molecule.

Introduction and Strategic Importance

2-Chloro-5-(chloromethyl)pyridine, with the CAS Number 70258-18-3, is a halogenated pyridine
derivative of significant industrial importance.[1][2] Its strategic value lies in its bifunctional
nature: the chlorinated pyridine ring and the reactive chloromethyl group. This unique
arrangement makes it a highly sought-after building block for the synthesis of a wide range of

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1297100#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-5-_chloromethyl_pyridine
https://www.tcichemicals.com/IN/en/p/C1628
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

bioactive molecules, most notably the neonicotinoid class of insecticides.[3] Understanding the
nuanced details of its molecular structure is paramount to appreciating its reactivity and
unlocking its full potential in synthetic chemistry.

Molecular Structure and Physicochemical
Properties

The molecular formula of 2-Chloro-5-(chloromethyl)pyridine is CeHsCI2N, and it has a molecular
weight of 162.01 g/mol .[1] The molecule consists of a pyridine ring substituted with a chlorine
atom at the 2-position and a chloromethyl group at the 5-position.

Physicochemical Data

A summary of the key physicochemical properties of 2-Chloro-5-(chloromethyl)pyridine is
presented in the table below.

Property Value Source
2-chloro-5-

IUPAC Name o PubChem[1]
(chloromethyl)pyridine

CAS Number 70258-18-3 PubChem[1]

Molecular Formula CeHsCI2N PubChem[1]

Molecular Weight 162.01 g/mol PubChem[1]

White or colorless to light
Appearance ) TCI[2]
yellow powder or solid

Melting Point 38.0t0 41.0°C TCI[2]
Boiling Point 267.08°C (estimated) ChemicalBook
Density 1.4411 g/lcm3 (estimated) ChemicalBook

N Insoluble in water; soluble in )
Solubility ChemicalBook
DMSO and methanol

Crystallographic Analysis
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X-ray crystallographic studies have revealed that the 2-Chloro-5-(chloromethyl)pyridine
molecule is nearly planar. The pyridine ring, along with the chlorine atom at the 2-position and
the carbon atom of the chloromethyl group, lie almost in the same plane. This planarity
influences the intermolecular interactions in the solid state, which are characterized by C-H-:-N
hydrogen bonds, leading to the formation of dimers. This structural insight is crucial for
understanding its solid-state behavior and reactivity.

Synthesis Methodologies: A Comparative Overview

The synthesis of 2-Chloro-5-(chloromethyl)pyridine can be achieved through several routes,
each with its own advantages and disadvantages in terms of yield, cost, and environmental
impact. The choice of a particular synthetic pathway is often dictated by the availability of
starting materials and the desired scale of production.

Chlorination of 2-Chloro-5-methylpyridine

A common industrial method involves the radical chlorination of 2-chloro-5-methylpyridine. This
reaction is typically initiated by UV light or a radical initiator.

Starting Material Reagents

(Z-Chloro-S-methylpyridine (UV light or Radical Initiator)

Radical Chlorination

Product

Y
G—Chloro—S—(ChIoromethyl)pyridina

(Z-ChIoropyrldme-S-carboxyllc acid SOCle Acid Chioride |—Ethanol NaBH 2-Chloro-5-(hydroxymethyl)pyridine Sock 2-Chloro-5-(chloromethylpyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Chloro-5-(chloromethyl)pyridine | C6H5CI2N | CID 155479 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. 2-Chloro-5-(chloromethyl)pyridine | 70258-18-3 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

¢ 3. 2-Chloro-5-(chloromethyl)pyridine | 70258-18-3 [chemicalbook.com]

¢ To cite this document: BenchChem. [2-Chloro-5-(dichloromethyl)pyridine molecular
structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297100/docs#2-chloro-5-dichloromethyl-pyridine-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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